Cas no 1368916-28-2 (1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1368916-28-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 5824083
• PubChem ID: 82280133
• Update Time: 2025-05-25

1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid
• SCHEMBL22167649
• EN300-1851309
• 1368916-28-2

• Inchi： 1S/C8H9NO2/c10-7(11)8(2-3-8)6-1-4-9-5-6/h1,4-5,9H,2-3H2,(H,10,11)
• InChI Key： UQNMYFWYURYYBC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CNC=2)CC1)=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid

1-(1H-Pyrrol-3-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(1H-Pyrrol-3-yl)cyclopropane-1-carboxylic acid, a compound with the CAS number 1368916-28-2, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is notable for its unique structure, which combines a cyclopropane ring with a pyrrole moiety and a carboxylic acid group. The combination of these functional groups imparts interesting chemical properties and potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The cyclopropane ring in this compound is a three-membered carbon ring, known for its high ring strain and reactivity. This structural feature makes it a valuable component in the synthesis of various bioactive molecules. The pyrrole group, on the other hand, is an aromatic heterocycle that contributes to the compound's electronic properties and potential interactions with biological systems. The carboxylic acid group adds acidity and can participate in hydrogen bonding, further enhancing the molecule's versatility in chemical reactions and biological interactions.

Recent studies have focused on the synthesis and characterization of 1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid. Researchers have explored various synthetic pathways to optimize its production, including methods that involve cyclization reactions and coupling techniques. These advancements have not only improved the yield but also opened up new possibilities for modifying the molecule to enhance its bioavailability and efficacy.

The compound's potential applications are vast, particularly in drug discovery. Its structure suggests that it could act as a scaffold for developing new pharmaceutical agents targeting specific biological pathways. For instance, the pyrrole moiety has been associated with anti-inflammatory and antioxidant properties, while the cyclopropane ring can serve as a platform for incorporating additional functional groups to fine-tune activity.

Moreover, computational studies have been conducted to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining whether the compound has the potential to become a viable drug candidate. Early results indicate that modifications to the molecule could improve its solubility and stability, making it more suitable for therapeutic use.

In terms of environmental impact, researchers have also investigated the degradation pathways of 1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid under various conditions. Understanding its environmental fate is essential for assessing its safety and sustainability as a chemical product. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the compound's functionality. By leveraging advanced analytical techniques and computational modeling, researchers aim to uncover novel applications for 1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid in fields such as oncology, neurology, and infectious diseases.

In conclusion, 1-(1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid (CAS No: 1368916-28-2) stands out as a promising molecule with diverse chemical properties and potential therapeutic applications. Ongoing research continues to shed light on its structure-function relationships and practical uses, positioning it as a key player in future advancements in organic chemistry and pharmacology.